Cas no 2891517-36-3 (1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine)
2891517-36-3 structure
Product Name:1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
CAS No:2891517-36-3
MF:C4H7N3
MW:102.149288415909
CID:6827874
PubChem ID:172405525
Update Time:2025-02-15
1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine Chemical and Physical Properties
Names and Identifiers
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- CS-26155
- 1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
- 2891517-36-3
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- Inchi: 1S/C4H7N3/c1-7-3-4(5)2-6-7/h2-3H,5H2,1H3/i1D3,2D,3D
- InChI Key: LBGSWBJURUFGLR-RHIBPKLGSA-N
- SMILES: N1(C([2H])([2H])[2H])C([2H])=C(C([2H])=N1)N
Computed Properties
- Exact Mass: 102.095380966Da
- Monoisotopic Mass: 102.095380966Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 64
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 43.8Ų
1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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